Cas no 81810-66-4 (Quinocetone)

• Product Name: Quinocetone
• CAS No: 81810-66-4
• MF: C₁₈H₁₄N₂O₃
• MW: 306.315364360809
• CID: 60375
• PubChem ID: 5387181
• Update Time: 2025-11-01

Quinocetone Chemical and Physical Properties

Names and Identifiers

• 2-Cinnamoyl-3-methylquinoxaline 1,4-dioxide
• 1-(3-Methyl-1,4-dioxido-2-quinoxalinyl)-3-phenyl-2-propen-1-one
• 1-(3-Methyl-2-quinoxalinyl)-3-phenyl-2-propen-1-one N,N'-dioxide
• QUINOCETONE
• 3-methyl-2-cinnamoyl-quinoxaline-1,4-dioxide
• 3-methyl-2-quinoxalinbenzenevinylketo-1,4-dioxide
• HY-123581
• AS-16001
• CCG-267535
• CHEMBL497740
• CS-0083565
• NSC-621477
• (E)-1-(3-methyl-4-oxido-1-oxoquinoxalin-1-ium-2-yl)-3-phenylprop-2-en-1-one
• NSC621477
• D70399
• AKOS015889503
• 81810-66-4
• 2-Cinnamoyl-3-methylquinoxaline1,4-dioxide
• 85108-59-4
• MFCD09753267
• 1-(3-Methyl-1,4-dioxido-2-quinoxalinyl)-3-phenyl-2-propen-1-one (ACI)
• 2-Propen-1-one, 1-(3-methyl-2-quinoxalinyl)-3-phenyl-, N,N′-dioxide (ZCI)
• NSC 621477
• Deciquam Solution
• DA-72627
• Quinocetone

• MDL： MFCD09753267
• Inchi： 1S/C18H14N2O3/c1-13-18(17(21)12-11-14-7-3-2-4-8-14)20(23)16-10-6-5-9-15(16)19(13)22/h2-12H,1H3
• InChI Key： IOKWXGMNRWVQHX-UHFFFAOYSA-N
• SMILES： O=C(C1[N+]([O-])=C2C(C=CC=C2)=[N+]([O-])C=1C)C=CC1C=CC=CC=1

Computed Properties

• Exact Mass: 306.10000
• Monoisotopic Mass: 306.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4A^2
• XLogP3: 2.4

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.22
• Melting Point: 183-188 ºC
• Boiling Point: 576.9±60.0 °C at 760 mmHg
• Flash Point: 302.7±32.9 °C
• PSA: 67.99000
• LogP: 3.90130
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Quinocetone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on Quinocetone

Quinocetone and Its Applications in Modern Chemical Biology

Quinocetone, a compound with the CAS number 81810-66-4, has garnered significant attention in the field of chemical biology due to its unique structural properties and diverse pharmacological applications. This compound, characterized by its complex heterocyclic framework, has been extensively studied for its potential in various therapeutic areas. The< strong>Quinocetone molecule exhibits remarkable bioactivity, making it a valuable candidate for further research and development.

The< strong>CAS number 81810-66-4 serves as a unique identifier for this chemical entity, ensuring precise classification and differentiation in scientific literature and databases. This specificity is crucial for researchers involved in synthetic chemistry, pharmacology, and drug discovery, as it allows for accurate referencing and reproducibility of experiments. The compound's molecular structure, which includes a quinoline core fused with a ketone group, contributes to its distinct chemical behavior and reactivity.

In recent years, the< strong>Quinocetone has been explored for its potential role in modulating biological pathways associated with inflammation and oxidative stress. Studies have demonstrated that this compound can interact with various enzymes and receptors, leading to therapeutic effects that are relevant to conditions such as neurodegenerative diseases and chronic inflammation. The< strong>CAS number 81810-66-4 is frequently cited in these studies to ensure that researchers can accurately locate and verify the compound's properties.

One of the most compelling aspects of< strong>Quinocetone is its ability to inhibit specific enzymatic activities that are implicated in disease progression. For instance, research has shown that it can suppress the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of pain and inflammation. This mechanism of action aligns with the development of novel anti-inflammatory agents that aim to provide more effective and targeted therapies.

The< strong>CAS number 81810-66-4 is integral to these studies as it provides a standardized way to refer to the compound across different scientific disciplines. This consistency is particularly important in collaborative research projects where multiple laboratories may be working on different aspects of the same molecule. The ability to easily identify and procure< strong>Quinocetone using its CAS number ensures that experiments can be conducted with high fidelity.

Furthermore, the< strong>Quinocetone molecule has been investigated for its potential applications in oncology. Preclinical studies have suggested that it may exhibit cytotoxic effects against certain cancer cell lines by disrupting critical cellular processes such as DNA replication and cell survival signaling pathways. The< strong>CAS number 81810-66-4 is often referenced in these studies to highlight the specific compound being tested and to facilitate comparisons with other chemotherapeutic agents.

The structural diversity of< strong>Quinocetone, as indicated by its CAS number 81810-66-4, allows for modifications that can enhance its pharmacological properties. Researchers have explored derivatives of this compound that exhibit improved solubility, bioavailability, and target specificity. These modifications are essential for developing drugs that can effectively reach their intended sites of action within the body while minimizing side effects.

In conclusion, Quinocetone, identified by the CAS number 81810-66-4, represents a promising area of research in chemical biology. Its unique structural features and bioactivity make it a valuable tool for investigating therapeutic interventions against various diseases. As research continues to uncover new applications for this compound, its significance in drug development is likely to grow further.